Cas no 1361484-88-9 (2,4-Bis(perchlorophenyl)thiazole-5-carboxylic acid)

• Product Name: 2,4-Bis(perchlorophenyl)thiazole-5-carboxylic acid
• CAS No: 1361484-88-9
• MF: C₁₆HCl₁₀NO₂S
• MW: 625.779633283615
• CID: 4969182
• Update Time: 2025-10-29

2,4-Bis(perchlorophenyl)thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(perchlorophenyl)thiazole-5-carboxylic acid

• Inchi： 1S/C16HCl10NO2S/c17-3-1(4(18)8(22)11(25)7(3)21)13-14(16(28)29)30-15(27-13)2-5(19)9(23)12(26)10(24)6(2)20/h(H,28,29)
• InChI Key： HAMVDNHNHGIULW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=C(C(=O)O)SC(C2C(=C(C(=C(C=2Cl)Cl)Cl)Cl)Cl)=N1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 619
• XLogP3: 10.4
• Topological Polar Surface Area: 78.4

Additional information on 2,4-Bis(perchlorophenyl)thiazole-5-carboxylic acid

2,4-Bis(perchlorophenyl)thiazole-5-carboxylic Acid: A Comprehensive Overview

2,4-Bis(perchlorophenyl)thiazole-5-carboxylic acid, with the CAS number 1361484-88-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and chemical synthesis. The molecule consists of a thiazole ring system substituted with two perchlorophenyl groups at the 2 and 4 positions, along with a carboxylic acid group at the 5 position. These structural elements contribute to its distinctive chemical properties and reactivity.

The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is a common motif in various bioactive compounds and materials. The substitution pattern of this compound—specifically the presence of two perchlorophenyl groups—plays a crucial role in its electronic properties and stability. Recent studies have highlighted the importance of such substituted thiazole derivatives in the development of novel materials for electronic applications, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The perchlorophenyl groups are known to enhance the electron-withdrawing effects, which can significantly influence the electronic characteristics of the molecule.

The carboxylic acid group at the 5 position introduces additional functionality to the molecule. This group can participate in various chemical reactions, such as esterification or amidation, enabling the incorporation of this compound into larger molecular frameworks. Such versatility makes it a valuable building block in synthetic chemistry. Recent research has explored the use of this compound as a precursor for synthesizing advanced polymers and hybrid materials with tailored properties.

From a synthetic perspective, the preparation of 2,4-Bis(perchlorophenyl)thiazole-5-carboxylic acid involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the thiazole ring through cyclization reactions, followed by substitution reactions to introduce the perchlorophenyl groups. The final step involves introducing the carboxylic acid group through oxidation or other functionalization techniques. These steps highlight the complexity and precision required in organic synthesis to obtain high-purity compounds.

In terms of applications, this compound has shown promise in several areas. Its electronic properties make it suitable for use in organic electronics, where it can serve as an active material or as part of a composite material. Additionally, its ability to form stable complexes with metal ions has led to investigations into its potential use in catalysis and coordination chemistry. Recent studies have demonstrated that this compound can act as a ligand in metal-organic frameworks (MOFs), enhancing their stability and functionality.

The environmental impact and safety profile of 2,4-Bis(perchlorophenyl)thiazole-5-carboxylic acid are also areas of interest. Given its complex structure and potential applications in advanced materials, understanding its environmental fate and toxicity is crucial for responsible use. Preliminary studies suggest that this compound exhibits moderate biodegradability under specific conditions; however, further research is needed to fully assess its environmental impact.

In conclusion, 2,4-Bis(perchlorophenyl)thiazole-5-carboxylic acid is a versatile compound with significant potential in various fields due to its unique structure and properties. Its role as a building block in synthetic chemistry and its applications in organic electronics and coordination chemistry highlight its importance in modern materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.